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Compound of Interest

Compound Name: Flupyrimin

Cat. No.: B15616513 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Flupyrimin is a novel insecticide developed by Meiji Seika Pharma that acts as an antagonist

of the nicotinic acetylcholine receptor (nAChR) in insects.[1][2] Its unique mode of action and

favorable safety profile, particularly concerning pollinators, make it a significant compound in

the field of pest management.[2] This technical guide provides a comprehensive overview of

the core physicochemical properties of Flupyrimin, details the experimental protocols for their

determination, and illustrates its mechanism of action through signaling pathway diagrams.

Physicochemical Data
A summary of the key physicochemical properties of Flupyrimin is presented below. These

parameters are crucial for understanding its environmental fate, bioavailability, and formulation

development.
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Property Value Reference

IUPAC Name

(E)-N-(1-((6-chloropyridin-3-

yl)methyl)pyridin-2(1H)-

ylidene)-2,2,2-

trifluoroacetamide

[1]

CAS Number 1689566-03-7 [1]

Molecular Formula C₁₃H₉ClF₃N₃O [1]

Molecular Weight 315.68 g/mol [1]

Appearance White to off-white powder/solid [3][4]

Melting Point 156.6 – 157.1 °C [3][4]

Boiling Point
298 °C (Predicted: 386.8±52.0

°C)
[3][5]

Vapor Pressure <2.2 × 10⁻⁵ Pa (at 25 °C) [3][4]

Density
1.547 g/cm³ (at 20 °C)

(Predicted: 1.39±0.1 g/cm³)
[3][5]

Water Solubility 167 mg/L (at 20 °C) [3][4]

Partition Coefficient (n-

octanol/water), log P
1.68 (at 25 °C) [3]

Experimental Protocols
The determination of the physicochemical properties of a chemical substance like Flupyrimin
is guided by internationally recognized standardized protocols, such as those published by the

Organisation for Economic Co-operation and Development (OECD). These guidelines ensure

data quality and comparability across different laboratories.

Melting Point/Melting Range (OECD Guideline 102)
The melting point of Flupyrimin is determined to identify the temperature at which it transitions

from a solid to a liquid state. Several methods are available, including the capillary tube
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method, hot-stage microscopy, and differential scanning calorimetry (DSC). For a crystalline

solid like Flupyrimin, DSC is a common and accurate method.

Principle: DSC measures the difference in heat flow between the sample and a reference as

a function of temperature. An endothermic peak is observed at the melting point.

Apparatus: A differential scanning calorimeter equipped with a furnace, sample and

reference pans, and a data acquisition system.

Procedure:

A small, accurately weighed sample of Flupyrimin (typically 1-5 mg) is placed in an

aluminum pan and hermetically sealed.

An empty sealed pan is used as a reference.

The sample and reference are heated at a constant rate (e.g., 10 °C/min) in a controlled

atmosphere (e.g., nitrogen).

The heat flow to the sample is monitored, and the onset and peak of the melting

endotherm are recorded to determine the melting range and point.

Boiling Point (OECD Guideline 103)
The boiling point is the temperature at which the vapor pressure of a liquid equals the

surrounding atmospheric pressure. For substances like Flupyrimin with a high boiling point,

methods that can accommodate this are necessary. The dynamic method, which also allows for

vapor pressure determination, is suitable.

Principle: The boiling point is determined by measuring the temperature at which the

substance boils while being heated under a controlled pressure.

Apparatus: A boiling flask, a heating mantle, a condenser, a thermometer or thermocouple,

and a pressure measurement device.

Procedure:

The Flupyrimin sample is placed in the boiling flask.
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The pressure in the apparatus is set to a specific value (e.g., atmospheric pressure).

The sample is heated, and the temperature is recorded continuously.

The boiling point is the temperature at which boiling is observed to be stable and the

temperature reading remains constant.

Vapor Pressure (OECD Guideline 104)
Vapor pressure is a measure of a substance's volatility. For compounds with low volatility like

Flupyrimin, sensitive methods are required. The gas saturation method is appropriate for

determining low vapor pressures.

Principle: A stream of inert gas is passed through or over the substance at a known flow rate

and temperature, allowing it to become saturated with the vapor of the substance. The

amount of vaporized substance is then determined, and the vapor pressure is calculated.

Apparatus: A gas flow control system, a saturation chamber containing the test substance, a

trapping system to collect the vapor, and an analytical instrument (e.g., gas chromatography)

to quantify the trapped substance.

Procedure:

A known amount of Flupyrimin is placed in the saturation chamber, which is maintained at

a constant temperature.

A controlled flow of an inert gas (e.g., nitrogen) is passed through the chamber for a

specific duration.

The vaporized Flupyrimin is collected in a suitable trap (e.g., a sorbent tube).

The amount of Flupyrimin in the trap is quantified analytically.

The vapor pressure is calculated using the ideal gas law and the measured mass of the

substance, the volume of gas passed, and the temperature.

Water Solubility (OECD Guideline 105)
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Water solubility is a critical parameter for assessing the environmental distribution of a

pesticide. The flask method is suitable for substances with solubilities in the range of

Flupyrimin.

Principle: An excess amount of the test substance is equilibrated with water at a constant

temperature. The concentration of the substance in the aqueous phase is then determined

after separating the undissolved solid.

Apparatus: A constant temperature bath with a shaker, flasks with stoppers, and an analytical

instrument (e.g., High-Performance Liquid Chromatography - HPLC) for concentration

measurement.

Procedure:

An amount of Flupyrimin in excess of its expected solubility is added to a flask containing

a known volume of water.

The flask is sealed and agitated in a constant temperature bath for a sufficient period to

reach equilibrium (e.g., 24-48 hours).

The mixture is then allowed to stand to allow the undissolved solid to settle.

A sample of the clear aqueous phase is taken, and if necessary, centrifuged or filtered to

remove any suspended particles.

The concentration of Flupyrimin in the aqueous sample is determined using a suitable

analytical method like HPLC.

Partition Coefficient (n-octanol/water) (OECD Guideline
107/117)
The n-octanol/water partition coefficient (log P) is a measure of a chemical's lipophilicity and is

a key parameter for predicting its bioaccumulation potential. The Shake Flask Method (OECD

107) or the HPLC Method (OECD 117) can be used.

Principle (Shake Flask Method): The test substance is dissolved in a mixture of n-octanol

and water, and the mixture is shaken to allow for partitioning between the two phases. The
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concentrations of the substance in each phase are then measured at equilibrium.

Apparatus (Shake Flask Method): A constant temperature shaker, separatory funnels or

centrifuge tubes, and an analytical instrument for concentration determination.

Procedure (Shake Flask Method):

A solution of Flupyrimin is prepared in either n-octanol or water.

This solution is mixed with the other solvent in a separatory funnel at a defined volume

ratio.

The funnel is shaken vigorously for a set period and then allowed to stand for phase

separation, often aided by centrifugation.

Samples are taken from both the n-octanol and water layers.

The concentration of Flupyrimin in each phase is determined analytically.

The partition coefficient (P) is calculated as the ratio of the concentration in n-octanol to

the concentration in water. The logarithm of P (log P) is then reported.

Principle (HPLC Method): The retention time of the test substance on a reverse-phase HPLC

column is correlated with the known log P values of a series of reference compounds.

Apparatus (HPLC Method): An HPLC system with a reverse-phase column (e.g., C18) and a

suitable detector (e.g., UV-Vis).

Procedure (HPLC Method):

A calibration curve is generated by injecting a series of standard compounds with known

log P values and recording their retention times.

A solution of Flupyrimin is then injected under the same chromatographic conditions.

The retention time of Flupyrimin is measured.

The log P of Flupyrimin is determined by interpolation from the calibration curve.
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Signaling Pathway and Experimental Workflow
Mechanism of Action: nAChR Antagonism
Flupyrimin acts as a competitive antagonist at the insect nicotinic acetylcholine receptor

(nAChR).[1][2] In the insect central nervous system, acetylcholine is a major excitatory

neurotransmitter. When acetylcholine binds to nAChRs on the postsynaptic membrane, it

causes the ion channel to open, leading to an influx of cations (primarily Na⁺ and Ca²⁺) and

depolarization of the neuron, which propagates the nerve impulse. Flupyrimin competes with

acetylcholine for the same binding site on the receptor. By binding to the receptor, Flupyrimin
prevents acetylcholine from binding and activating the channel. This blockage of the nAChR

inhibits the excitatory signaling, leading to paralysis and death of the insect.[2][6]
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Caption: Mechanism of action of Flupyrimin as a nAChR antagonist.

Generic Experimental Workflow for Physicochemical
Property Determination
The following diagram illustrates a generalized workflow for determining a physicochemical

property of a substance like Flupyrimin, based on OECD guidelines.
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Caption: Generalized workflow for physicochemical property determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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